3,5-Dioxocyclohexanecarbonyl chloride
Overview
Description
Scientific Research Applications
Catalytic Processes
3,5-Dioxocyclohexanecarbonyl chloride is involved in various catalytic processes. One example is its role in the palladium-catalyzed intramolecular hydroalkylation of 3-butenyl β-diketones. This process tolerates substitution at multiple carbon atom positions and is supported by deuterium-labeling studies and in situ NMR experiments, providing insights into the mechanism of the reaction (Qian, Pei, & Widenhoefer, 2005).
Synthesis and Chemical Transformations
The compound plays a role in the synthesis of various chemical compounds. For example, it has been used in the efficient Suzuki coupling of aryl chlorides catalyzed by tricyclohexylphosphine adducts of cyclopalladated ferrocenylimines (Gong, Liu, Du, Zhu, & Wu, 2005). Additionally, it's involved in the synthesis method improvement of 3,5-Diketo-1-carbethoxycyclohexane (Xin-juan, 2006).
Photoredox Catalysis
In photoredox catalysis, 3,5-Dioxocyclohexanecarbonyl chloride is used in reactions like the direct C(sp3)-H cross-coupling enabled by catalytic generation of chlorine radicals. This process demonstrates the broad implications of this approach for accomplishing numerous C(sp3)-H bond functionalizations under mild conditions (Shields & Doyle, 2016).
Microbial Activity Visualization
Interestingly, it has been used in a unique application for visualizing actively respiring bacteria using a redox dye, providing a novel approach to studying bacterial activity in environmental samples (Rodriguez, Phipps, Ishiguro, & Ridgway, 1992).
Bio-Inspired Catalysis
The compound finds application in bio-inspired catalysis, exemplified by its use in the cyclohexane oxidation catalyzed by a Fe(III) complex. This process yields several products and showcases the potential of biomimetic catalysts in hydrocarbon oxidation (Silva et al., 2008).
Organic Synthesis
Additionally, it's used in the organic synthesis of various compounds, including in processes like the platinum(II)/europium(III)-catalyzed intramolecular hydroalkylation of 4-pentenyl β-dicarbonyl compounds (Liu & Widenhoefer, 2005).
properties
IUPAC Name |
3,5-dioxocyclohexane-1-carbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClO3/c8-7(11)4-1-5(9)3-6(10)2-4/h4H,1-3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRMTUMRNQXKRDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)CC1=O)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701277059 |
Source
|
| Record name | Cyclohexanecarbonyl chloride, 3,5-dioxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701277059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dioxocyclohexanecarbonyl chloride | |
CAS RN |
1355334-41-6 |
Source
|
| Record name | Cyclohexanecarbonyl chloride, 3,5-dioxo- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1355334-41-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cyclohexanecarbonyl chloride, 3,5-dioxo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701277059 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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